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For Researchers, Scientists, and Drug Development
Professionals

Ro 8-4304 is a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor,
demonstrating a significant preference for the GIuN2B (formerly NR2B) subunit.[1][2][3][4] This
selectivity makes it a valuable tool for investigating the physiological and pathological roles of
GIluN2B-containing NMDA receptors in the central nervous system. These application notes
provide detailed protocols for the use of Ro 8-4304 in various in vitro experimental paradigms.

Key Characteristics of Ro 8-4304:

e Mechanism of Action: Ro 8-4304 is a non-competitive and voltage-independent antagonist of
the NMDA receptor.[1] Its mode of action is state-dependent, exhibiting a higher affinity for
the activated and desensitized states of the receptor compared to the resting state.

o Selectivity: It displays over 100-fold higher affinity for recombinant NR1/NR2B receptors than
for NR1/NR2A receptors.

» Binding Kinetics: Ro 8-4304 exhibits markedly faster kinetics of binding and unbinding to the
NMDA receptor compared to ifenprodil, another NR2B-selective antagonist.

Quantitative Data Summary
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The following tables summarize the inhibitory concentrations (ICso) of Ro 8-4304 under various
experimental conditions as reported in the literature.

Table 1: ICso of Ro 8-4304 on NMDA-induced currents in rat cultured cortical neurons.

NMDA Concentration Ro 8-4304 ICso Reference
10 uM 2.3 M
100 uM 0.36 uM

Table 2: Effect of Spermine on Ro 8-4304 ICso for NMDA (100 uM)-evoked currents.

Spermine Concentration Ro 8-4304 ICso Reference
0 mM 0.6 uM
1 mM 3.0 uM
3mM 7.5 uM

Signaling Pathway of Ro 8-4304 Action

The following diagram illustrates the mechanism of action of Ro 8-4304 at the NMDA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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